Cas no 898757-56-7 ( )

  structure
  structure
Product Name: 
CAS No:898757-56-7
MF:C20H19F3O3
MW:364.358276605606
CID:993995
PubChem ID:24727985
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 3-(1,3-dioxan-2-yl)-1-[2-[4-(trifluoromethyl)phenyl]phenyl]propan-1-one
    • 3-(1,3-DIOXAN-2-YL)-2'-[(4-TRIFLUOROMETHYL)PHENYL]PROPIOPHENONE
    • DTXSID40646082
    • 898757-56-7
    • 3-(1,3-DIOXAN-2-YL)-1-[4'-(TRIFLUOROMETHYL)-[1,1'-BIPHENYL]-2-YL]PROPAN-1-ONE
    • AKOS016023610
    • MFCD03844378
    • 3-(1,3-Dioxan-2-yl)-1-[4'-(trifluoromethyl)[1,1'-biphenyl]-2-yl]propan-1-one
    • 1-Propanone, 3-(1,3-dioxan-2-yl)-1-[4'-(trifluoromethyl)[1,1'-biphenyl]-2-yl]-
    •  
    • MDL: MFCD03844378
    • Inchi: 1S/C20H19F3O3/c21-20(22,23)15-8-6-14(7-9-15)16-4-1-2-5-17(16)18(24)10-11-19-25-12-3-13-26-19/h1-2,4-9,19H,3,10-13H2
    • InChI Key: FOKLBVWPPHNKCC-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC(=CC=1)C1=CC=CC=C1C(CCC1OCCCO1)=O)(F)F

Computed Properties

  • Exact Mass: 364.12900
  • Monoisotopic Mass: 364.12862895g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 452
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 35.5Ų

Experimental Properties

  • Density: 1.211
  • Boiling Point: 457.2°C at 760 mmHg
  • Flash Point: 222.1°C
  • Refractive Index: 1.511
  • PSA: 35.53000
  • LogP: 5.09830

  Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

  Pricemore >>

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